1-(2-Methoxyphenoxy)-2-nitrobenzene

• CAS No.: 74865-12-6
• Molecular Formula: C13H11NO4
• Molecular Weight: 245.23 g/mol
• IUPAC Name: 1-(2-methoxyphenoxy)-2-nitrobenzene
• InChI: InChI=1S/C13H11NO4/c1-17-12-8-4-5-9-13(12)18-11-7-3-2-6-10(11)14(15)16/h2-9H,1H3
• InChI Key: DFUIXWANLWLQIQ-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1OC2=CC=CC=C2[N+](=O)[O-]
• solubility: 25.1 [ug/mL]

Description

1-(2-Methoxyphenoxy)-2-nitrobenzene is a nitroaromatic compound featuring a methoxyphenoxy substituent at the 1-position and a nitro group at the 2-position of the benzene ring. The methoxyphenoxy group likely contributes to steric and electronic effects that influence reactivity and intermolecular interactions, such as hydrogen bonding or π-π stacking.

Comparison with Similar Compounds

1-(Methoxymethyl)-2-nitrobenzene (C₈H₉NO₃)

• Molecular Weight : 167.164 g/mol .
• Key Differences: Replaces the methoxyphenoxy group with a methoxymethyl substituent.

1-(Difluoromethyl)-2-nitrobenzene

• Functional Group : CF₂H, a bioisostere for hydroxyl, thiol, or amine groups .
• Key Differences: The polar C–H bond in CF₂H enables hydrogen bonding, unlike the methoxyphenoxy group. This makes it suitable for agrochemicals and pharmaceuticals where hydrogen-bonding interactions are critical .

1-(3,3-Dichloroallyloxy)-2-nitrobenzene

• Structure : Features a dichloroallyloxy group.
• Key Differences: Chlorine atoms introduce electronegativity and intramolecular Cl···H interactions (C7–H7B···Cl2: 2.700 Å), which stabilize the crystal structure but may reduce solubility in polar solvents compared to the methoxyphenoxy derivative .

1-(2,2-Dibromovinyl)-2-nitrobenzene

• Reactivity : Undergoes debromosulfonylation to yield isatin, a heterocyclic compound with applications in drug discovery .
• Comparison: The dibromovinyl group provides a reactive site for transition-metal-free coupling reactions, whereas the methoxyphenoxy group in the target compound may favor electrophilic aromatic substitution or nucleophilic displacement .

1-Methyl-2-nitrobenzene (2-Nitrotoluene)

• Synthesis: Prepared via nitration of toluene using HNO₃/H₂SO₄, yielding a regioselective product .
• Comparison: The methyl group is less electron-donating than methoxyphenoxy, leading to slower reaction rates in electrophilic substitutions. Physical properties (e.g., melting point) differ due to reduced polarity .

Indole Derivatives with Methoxyphenoxy Groups

• Examples: (2R,S)-1-(4-Methoxy-6-(methoxymethyl)-1H-indol-5-yloxy)-3-(2-(2-methoxyphenoxy)ethylamino)propan-2-ol .
• Key Findings: These compounds exhibit α₁-, α₂-, and β₁-adrenoceptor binding affinity, antiarrhythmic, and hypotensive activities. The methoxyphenoxy moiety likely enhances receptor interaction through steric and electronic modulation .
• Comparison: 1-(2-Methoxyphenoxy)-2-nitrobenzene may share similar bioactivity due to structural resemblance but requires explicit pharmacological validation.

1-(3-Bromopropoxy)-2-nitrobenzene

• Hazards : Bromine substituents increase toxicity and reactivity, necessitating precautions (e.g., P261: Avoid inhalation) .
• Comparison: The methoxyphenoxy group in 1-(2-Methoxyphenoxy)-2-nitrobenzene likely reduces acute toxicity compared to brominated analogs, though thorough toxicological studies are absent .

Data Tables

Table 1: Molecular Properties of Selected Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups
1-(2-Methoxyphenoxy)-2-nitrobenzene	C₁₃H₁₁NO₄	257.23 (estimated)	Methoxyphenoxy, nitro
1-(Methoxymethyl)-2-nitrobenzene	C₈H₉NO₃	167.16	Methoxymethyl, nitro
1-(Difluoromethyl)-2-nitrobenzene	C₇H₅F₂NO₂	173.12	CF₂H, nitro
1-Methyl-2-nitrobenzene	C₇H₇NO₂	137.14	Methyl, nitro